Cas no 6972-52-7 (1,3-Benzenedimethanamine,4,6-dimethyl-, hydrochloride (1:2))

• Product Name: 1,3-Benzenedimethanamine,4,6-dimethyl-, hydrochloride (1:2)
• CAS No: 6972-52-7
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 528155
• PubChem ID: 54606073
• Update Time: 2025-04-19

1,3-Benzenedimethanamine,4,6-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanamine,4,6-dimethyl-, hydrochloride (1:2)
• [5-(aminomethyl)-2,4-dimethylphenyl]methanamine,hydrochloride
• NSC62115
• NSC-62115
• DTXSID40714210
• (4,6-Dimethyl-1,3-phenylene)dimethanamine--hydrogen chloride (1/1)
• 6972-52-7

• Inchi： 1S/C10H16N2.ClH/c1-7-3-8(2)10(6-12)4-9(7)5-11;/h3-4H,5-6,11-12H2,1-2H3;1H
• InChI Key： MVGRRDMFUFWHTN-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=C(CN)C(C)=CC=1C

Computed Properties

• Exact Mass: 200.10800
• Monoisotopic Mass: 200.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Density: 1.014
• Boiling Point: 296.8°Cat760mmHg
• Flash Point: 157.6°C
• PSA: 52.04000
• LogP: 3.42340